Cas no 768-03-6 (1-Phenyl-2-propen-1-one (Contains ~1% BHT as stabilizer))

• Product name: 1-Phenyl-2-propen-1-one (Contains ~1% BHT as stabilizer)
• CAS No: 768-03-6
• MF: C₉H₈O
• MW: 132.1592
• MDL: MFCD00457275
• CID: 39827
• PubChem ID: 13028

1-Phenyl-2-propen-1-one (Contains ~1% BHT as stabilizer) Chemical and Physical Properties

Names and Identifiers

• 1-Phenylprop-2-en-1-one
• phenyl vinyl ketone
• 1-Phenyl-2-propen-1-one
• Poly(vinyl phenyl ketone)
• 2-Propen-1-one,1-phenyl
• 2-Propenophenone
• 3-oxo-3-phenyl-1-propene
• 3-phenyl-3-propenal
• Acetophenone,2-methylene
• Acrylophenone
• Ethylene,benzoyl
• vinyl acetophenone
• vinylphenylketone
• Acrylophenone(6CI,8CI)
• 2-Methyleneacetophenone
• 3-Oxo-3-phenylpropene
• Benzoylethylene
• NSC 174109
• Vinylphenyl ketone
• Vinyl phenyl ketone
• Ethylene, benzoyl-
• Phenylvinylketone
• Phenylvinyl ketone
• Acetophenone, 2-methylene-
• KETONE, PHENYL VINYL
• 2-Propen-1-one, 1-phenyl-
• O4QWF7V5AA
• KUIZKZHDMPERHR-UHFFFAOYSA-N
• Acryloylbenzene
• Acrylophenone (8CI)
• PubChem19662
• 1-phenyl-1-oxo-2-propene
• WLN: 1U1VR
• S
• NSC-174109
• EN300-66663
• UNII-O4QWF7V5AA
• NS00037842
• FT-0727567
• J-505095
• 1-phenylpropenone
• 1-phenyl-prop-2-en-1-one
• SCHEMBL13158915
• BS-13325
• 3Oxo3phenylpropene
• MFCD00457275
• BDBM50444877
• AKOS006239796
• Q20707278
• PD139287
• 1-Phenyl-2-propen-1-one (Contains ~1% BHT as stabilizer)
• 768-03-6
• SCHEMBL38134
• CHEMBL3099615
• BRN 0635987
• 4-07-00-00995 (Beilstein Handbook Reference)
• SCHEMBL18428678
• 1-PHENYL-2-PROPEN-1-ONE (STABILIZED WITH TBC)
• DTXSID30227607
• CS-0079589
• A865413
• 1-Phenyl-2-propen-1-one (Contains ~1% BHT as stabilizer) ~70%
• NSC174109
• 1-PHENYLPROP-2-ENONE
• EINECS 212-190-4
• 3 Oxo 3 phenylpropene

• MDL： MFCD00457275
• Inchi： 1S/C9H8O/c1-2-9(10)8-6-4-3-5-7-8/h2-7H,1H2
• InChI Key： KUIZKZHDMPERHR-UHFFFAOYSA-N
• SMILES： O=C(C([H])=C([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 0635987

Computed Properties

• Exact Mass: 132.05800
• Monoisotopic Mass: 132.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.9
• Molecular Weight: 132.16
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.0270 (rough estimate)
• Boiling Point: 204.08°C (rough estimate)
• Flash Point: 73.7 °C
• Refractive Index: 1.5181 (estimate)
• PSA: 17.07000
• LogP: 2.05530

1-Phenyl-2-propen-1-one (Contains ~1% BHT as stabilizer) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

1-Phenyl-2-propen-1-one (Contains ~1% BHT as stabilizer) Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives